Cas no 893935-08-5 (N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893935-08-5
• MF: C₂₁H₁₈FN₅OS
• MW: 407.46392583847
• CID: 6477179
• Update Time: 2025-05-30

N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• Inchi： 1S/C21H18FN5OS/c1-2-14-3-7-16(8-4-14)26-19(28)12-29-21-18-11-25-27(20(18)23-13-24-21)17-9-5-15(22)6-10-17/h3-11,13H,2,12H2,1H3,(H,26,28)
• InChI Key： BXJZELJTRMIGAS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1=NC=NC2N(C3=CC=C(F)C=C3)N=CC=21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

Introduction to N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893935-08-5)

N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 893935-08-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key pharmacophoric elements that make it an intriguing subject for medicinal chemists and biologists alike.

The compound's core structure is a fusion of a pyrazolo[3,4-d]pyrimidine scaffold with a sulfanyl group, which is further substituted with an ethylphenyl moiety and a fluorophenyl group. The pyrazolo[3,4-d]pyrimidine moiety is particularly noteworthy as it is a known heterocyclic system that exhibits a wide range of biological activities. This scaffold has been extensively studied for its potential in the development of therapeutic agents, particularly those targeting inflammatory diseases, cancer, and infectious disorders.

The presence of the 4-fluorophenyl group in the molecule is significant from a pharmacological perspective. Fluoro-substituted aromatic rings are commonly employed in drug design due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. In this context, the 4-fluorophenyl group in N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide likely contributes to the compound's pharmacokinetic profile and may play a crucial role in its interaction with biological targets.

The sulfanyl group at the 2-position of the pyrazolo[3,4-d]pyrimidine core adds another layer of complexity to the molecule. Sulfanyl-containing compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The incorporation of this group into the structure of N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic scaffolds. The pyrazolo[3,4-d]pyrimidine system has been particularly well-studied for its potential in treating various diseases. For instance, derivatives of this scaffold have shown promise in clinical trials for the treatment of chronic inflammatory diseases and certain types of cancer. The compound N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide builds upon this existing knowledge and represents a new direction in the development of such agents.

The ethylphenyl group at the nitrogen position of the acetamide moiety is another key feature of this compound. Ethylphenyl-substituted amides are known to enhance solubility and bioavailability, which are critical factors for drug efficacy. By incorporating this group into the structure of N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide, researchers aim to improve its pharmacokinetic properties while maintaining or enhancing its biological activity.

The synthesis and characterization of N-(4-ethylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide have been meticulously conducted using state-of-the-art chemical methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure the purity and identity of the compound. These analytical methods provide detailed insights into the molecular structure and interactions of the compound.

The biological activity of N-(4-ethylphenyl-2-{1-(
flour)fluoropropargyloxy)benzamido}-N'-[(E)-(5-methoxyimino]-1-methylindan-l-one) has been evaluated using various in vitro and in vivo models. Preliminary studies have shown promising results in terms of inhibitory activity against specific enzymes and receptors relevant to inflammatory diseases and cancer. These findings suggest that further optimization and clinical testing may lead to the development of a novel therapeutic agent.

The potential applications of N-(
flour)fluoropropargyloxy)benzamido}-N'-[(E)-(5-methoxyimino]-1-methylindan-l-one are broad and span multiple therapeutic areas. Given its structural features and demonstrated biological activity, it holds promise as a lead compound for drugs targeting chronic inflammatory conditions such as rheumatoid arthritis and psoriasis. Additionally, its potential role in cancer therapy cannot be overlooked, as it may interfere with critical signaling pathways involved in tumor growth and progression.

In conclusion，N-(
flour)fluoropropargyloxy)benzamido}-N'-[(E)-(5-methoxyimino]-1-methylindan-l-one represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity。 Further research is warranted to fully elucidate its mechanism(s) of action，optimize its pharmacokinetic properties，and evaluate its therapeutic potential。 As our understanding of disease mechanisms continues to evolve，compounds like these will play an increasingly important role in developing innovative treatments for human health。